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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252

For Researchers, Scientists, and Drug Development Professionals

Ethyl glyoxylate is a versatile C2-building block widely employed in multicomponent reactions
(MCRs) to construct complex molecular architectures with high atom economy and efficiency.
Its dual reactivity, stemming from the aldehyde and ester functionalities, allows for its
participation in a variety of transformations, leading to the rapid synthesis of diverse
heterocyclic and acyclic compounds, many of which are of significant interest in medicinal
chemistry and drug development.

Passerini Three-Component Reaction (P-3CR)

The Passerini reaction is a cornerstone of isocyanide-based multicomponent reactions,
enabling the one-pot synthesis of a-acyloxy amides from an aldehyde, a carboxylic acid, and
an isocyanide.[1][2] The use of ethyl glyoxylate as the aldehyde component provides direct
access to highly functionalized a-hydroxy-a-ester carboxamide derivatives.

Reaction Scheme:

A carboxylic acid, ethyl glyoxylate, and an isocyanide react to form an a-acyloxy amide.

Proposed Mechanism:

The reaction is believed to proceed through a concerted, cyclic transition state, particularly in
aprotic solvents.[2] Hydrogen bonding plays a crucial role in bringing the three components
together.[2] An alternative ionic pathway may operate in polar solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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